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Compound of Interest

Carbonodithioic acid, O,S-dimethyl!
Compound Name:
ester

Cat. No.: B034010

For Researchers, Scientists, and Drug Development Professionals

Introduction

0,S-Dimethyl dithiocarbonate, identified by the CAS number 19708-81-7, is an organosulfur
compound belonging to the dithiocarbonate class of molecules.[1][2] Structurally, it is the O,S-
dimethyl ester of dithiocarbonic acid. While this specific molecule is primarily utilized as a
reagent and intermediate in organic synthesis, the broader class of dithiocarbamates has
garnered significant interest in the field of drug development due to their diverse biological
activities.[1][2] This technical guide provides a comprehensive overview of the known
properties of O,S-dimethyl dithiocarbonate, its synthesis, and explores the potential biological
applications of the dithiocarbamate scaffold for researchers in the life sciences.

Chemical and Physical Properties

0O,S-Dimethyl dithiocarbonate is a colorless to pale yellow liquid with a characteristic pungent
odor.[1] Itis a flammable substance and should be handled with appropriate safety
precautions.[1] Key chemical and physical properties are summarized in the table below.
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Property Value Reference
CAS Number 19708-81-7 [11[3]
Molecular Formula C3He0OS:2 [1][3]
Molecular Weight 122.21 g/mol [3]
O-methyl
IUPAC Name , [3]
methylsulfanylmethanethioate
Carbonodithioic acid O,S-
dimethyl ester, Dithiocarbonic
Synonyms ) ) [1]
acid O,S-dimethyl ester, O,S-
Dimethyl carbonodithioate
Boiling Point 158.3°C at 760 mmHg [1]
Flash Point 49.5°C [1]
Density 1.182 g/cm3 [1]
Refractive Index 1.55 [1]

Vapor Pressure

3.43 mmHg at 25°C

[1]

Synthesis of O,S-Dimethyl Dithiocarbonate

The synthesis of O,S-dimethyl dithiocarbonate can be achieved through a two-step process

involving the formation of a xanthate salt followed by methylation. A common laboratory-scale

synthesis is detailed below.

Experimental Protocol:

Materials:
e Methanol (CHsOH)
o Carbon disulfide (CS2)

o Potassium hydroxide (KOH)
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Dimethyl sulfate ((CH3)2S0a4)

Diethyl ether (C2Hs)20

Benzene (CsHs)

0.1 N Hydrochloric acid (HCI)

Saturated sodium chloride solution (NaCl)

Procedure:

A suspension of granulated potassium hydroxide (9.3 g, 0.166 mol) in a 1:1 mixture of dry
diethyl ether and benzene (70 ml) is prepared.

Methanol (5.3 g, 6.7 ml, 0.166 mol) is added to the suspension.
The reaction mixture is cooled to 6°C.

A solution of carbon disulfide (12.6 g, 10.0 ml, 0.166 mol) in benzene (7.5 ml) is added
dropwise to the cooled mixture.

The reaction is stirred at 6°C for 5 hours.
Dimethyl sulfate (20.9 g, 15.7 ml, 0.166 mol) is then added to the mixture.
The reaction is allowed to warm to room temperature and stirred for an additional 20 hours.

The organic layer is decanted and washed sequentially with 0.1 N HCI, saturated NaCl, and
half-saturated NaCl solution.

The solvent is removed under reduced pressure.

The resulting residue is purified by vacuum distillation to yield O,S-dimethyl dithiocarbonate.

[4]

Synthesis workflow for O,S-dimethyl dithiocarbonate.
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Biological Activity and Potential in Drug

Development

While there is a lack of specific biological data for O,S-dimethyl dithiocarbonate in the scientific

literature, the broader class of dithiocarbamates exhibits a wide range of biological activities,

making this chemical scaffold of significant interest to drug development professionals. The

biological effects of dithiocarbamates are often attributed to their ability to chelate metal ions

and interact with sulfhydryl groups in proteins.

Biological Activity Target/Mechanism

Representative
Compounds

Reference

Inhibition of

proteasome activity,

induction of apoptosis,
Anticancer modulation of proteins
involved in oxidative
stress and

transcription.

Disulfiram, Pyrrolidine

dithiocarbamate

[5]

Inhibition of essential
Antimicrobial enzymes, disruption of

cellular processes.

Various metal
complexes of

dithiocarbamates

[4]

Broad-spectrum
] activity against
Antifungal )
various plant

pathogens.

Maneb, Zineb, Thiram

[6]

Inhibition of viral
replication. Pyrrolidine
o dithiocarbamate has
Antiviral o )
shown activity against
dengue virus and

enterovirus 71.

Pyrrolidine
dithiocarbamate

[7]

_ Inhibition of carbonic
Antiglaucoma
anhydrase.

Certain water-soluble

dithiocarbamates

[3]
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The diverse biological activities of dithiocarbamates suggest that O,S-dimethyl dithiocarbonate
could serve as a valuable precursor or building block for the synthesis of novel therapeutic
agents. Its two sulfur atoms provide reactive sites for further chemical modification, allowing for
the generation of libraries of related compounds for screening and lead optimization.

Potential Signaling Pathway Interactions of
Dithiocarbamates

The mechanism of action of many biologically active dithiocarbamates involves their interaction
with metal-containing enzymes or proteins with critical cysteine residues. For instance, their
anticancer effects are partly mediated by the inhibition of the proteasome, a key cellular
machinery for protein degradation that is crucial for the survival of cancer cells.

Generalized signaling interactions of dithiocarbamates in cancer cells.

Applications in Organic Synthesis

0,S-Dimethyl dithiocarbonate is a versatile reagent in organic synthesis. It can be used as a
precursor for the preparation of other sulfur-containing compounds, such as thiocarbamates
and alkyl-ureas.[8] Its reactivity allows for the introduction of the thiocarbonyl moiety into
various molecular scaffolds.

Conclusion

0,S-Dimethyl dithiocarbonate (CAS 19708-81-7) is a well-characterized chemical compound
with established synthetic routes and physical properties. While direct biological data for this
specific molecule is not currently available, the extensive and diverse biological activities of the
broader dithiocarbamate class highlight the potential of this chemical scaffold in drug discovery
and development. Researchers can leverage O,S-dimethyl dithiocarbonate as a starting
material for the synthesis of novel compounds with potential therapeutic applications in
oncology, infectious diseases, and other areas. Further investigation into the biological effects
of O,S-dimethyl dithiocarbonate and its derivatives is warranted to explore its full potential in
medicinal chemistry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. The revival of dithiocarbamates: from pesticides to innovative medical treatments - PMC
[pmc.ncbi.nlm.nih.gov]

e 2. Chemical and medicinal versatility of dithiocarbamates: an overview - PubMed
[pubmed.ncbi.nim.nih.gov]

» 3. Dithiocarbamates strongly inhibit carbonic anhydrases and show antiglaucoma action in
vivo - PMC [pmc.ncbi.nlm.nih.gov]

e 4. The Versatility in the Applications of Dithiocarbamates - PMC [pmc.ncbi.nlm.nih.gov]
e 5.ijsr.net [ijsr.net]

e 6. encyclopedia.pub [encyclopedia.pub]

e 7. mdpi.com [mdpi.com]

e 8. EP1334965A1 - Process to prepare alkyl-ureas from O,S-dimethyl dithiocarbonate -
Google Patents [patents.google.com]

 To cite this document: BenchChem. [Technical Guide: O,S-Dimethyl Dithiocarbonate (CAS
19708-81-7)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b034010#cas-number-19708-81-7-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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